tert-Butyl 3-oxononanoate

• CAS RN: 66696-99-9
• Molecular Formula: C13H24O3
• Molecular Weight: 228.33 g/mol
• IUPAC Name: tert-butyl 3-oxononanoate
• InChI: InChI=1S/C13H24O3/c1-5-6-7-8-9-11(14)10-12(15)16-13(2,3)4/h5-10H2,1-4H3
• InChI Key: IQCFKDXFNXQEKV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(=O)CC(=O)OC(C)(C)C

Description

Tert-Butyl 3-oxononanoate is a useful research compound. Its molecular formula is C13H24O3 and its molecular weight is 228.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixture of 100 ml of dichloromethane and 32 ml of pyridine was dissolved 25.0 g of meldrum's acid. Under cooling with ice, 10.0 g of hexanoyl chloride was added dropwise to the solution, followed by stirring under room temperature for 1 hour. The solvent was removed and to the residue was added water. The mixture was extracted with ethyl acetate. The extract was washed with 1N hydrochloric acid and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure and the residue was dissolved in 100 ml of tert-butanol, followed by reflux under heating for 3 hours. The solvent was removed under reduced pressure. The residue was subjected to distillation under reduced pressure to yield 22.0 g of the oily titled compound.